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Compound of Interest

Compound Name: C.l. Sulphur Yellow 2

Cat. No.: B074651

Technical Support Center: C.I. Sulphur Yellow 2

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on optimizing the dyeing temperature for C.I.
Sulphur Yellow 2. It includes troubleshooting guides, frequently asked questions, detailed
experimental protocols, and data summaries to address common challenges encountered
during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended dyeing temperature for C.I. Sulphur Yellow 2?

Al: The general recommended dyeing temperature for C.I. Sulphur Yellow 2 is between 90-
95°C.[1] This high temperature facilitates a higher rate of dye exhaustion onto the cellulosic
substrate.[2][3]

Q2: How does dyeing temperature affect the shade and color strength of C.I. Sulphur Yellow
2?

A2: For many sulphur dyes, the temperature within the range of 70—98°C has little effect on the
final color strength. However, dyeing at lower temperatures (50-60°C) or excessively high
temperatures (110-120°C) can lead to changes in the color.[4] It is crucial to maintain a
consistent temperature for reproducible results.
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Q3: Can the dyeing temperature influence the fastness properties of the dyed material?

A3: While dyeing temperature is a critical parameter for achieving optimal dye uptake, studies
on some sulphur dyes have shown that it has little influence on the final wash fastness
properties.[4] However, improper temperature control can lead to uneven dyeing, which can
negatively impact rubbing fastness.

Q4: Is it possible to dye with C.I. Sulphur Yellow 2 at a lower temperature?

A4: While the optimal temperature is high, some sulphur dyes can be applied at lower
temperatures, for instance, around 60°C, to control the exhaustion rate.[5][6] However, this
might result in a lighter shade and lower dye uptake. For solubilized sulphur dyes on delicate
fibers like silk, a lower temperature of 60°C has been used.[7]

Troubleshooting Guide

Issue 1: Uneven Dyeing or Shading

e Question: My dyed fabric shows uneven color. What could be the cause related to
temperature?

e Answer: Uneven dyeing can result from the dyeing temperature being too low, which
prevents the complete dissolution of the dye.[8] Also, a rapid increase in temperature can
cause the dye to rush onto the fabric, leading to poor leveling. Ensure the dye is fully
dissolved before immersing the fabric and raise the temperature gradually.

Issue 2: Poor Color Yield or Light Shade

e Question: The final color of my fabric is much lighter than expected. How can | improve the
color yield with respect to temperature?

o Answer: A low dyeing temperature is a common reason for poor color yield. Sulphur dyes
require a specific temperature range to dissolve properly and react with the fabric.[8][9][10]
Increasing the temperature to the recommended 90-95°C range will enhance dye solubility
and exhaustion.[1][2][3]

Issue 3: Bronziness or Dull Shades
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e Question: The dyed fabric has a dull, metallic, or "bronzy" appearance. What is the cause
and remedy?

e Answer: Bronziness can occur due to several factors, including an insufficient amount of the
reducing agent (sodium sulfide) or if the dye liquor is too concentrated.[5] While not directly a
temperature issue, ensuring the dye bath is at the correct temperature for the reduction
reaction to occur efficiently is crucial.

Issue 4: Tendering of the Fabric

e Question: The dyed fabric seems to have lost strength after dyeing. Could the temperature
be the cause?

o Answer: Tendering, or loss of fabric strength, is a known issue with sulphur dyes, particularly
on storage.[5] This is more commonly associated with the acidic after-treatment or gradual
oxidation of residual sulphur to sulfuric acid. However, excessively high dyeing temperatures
could potentially contribute to fiber degradation. Adhering to the recommended temperature
range is advisable.

Data Presentation

Table 1. Recommended Dyeing Parameters for C.l. Sulphur Yellow 2

Parameter Recommended Value Source(s)
Dyeing Temperature 90-95°C [1]
Sodium Sulfide 2.5 times the weight of the dye  [1]
Dyeing Rate Faster above 40°C [1]
Exhaustion Rate Good [1]
Oxidation Method Air [1]

Table 2: Fastness Properties of C.I. Sulphur Yellow 2 (at Standard Depth)
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Fastness Test Rating Source(s)

Light Fastness

ISO 2 [11]

AATCC 3 [11]

Wash Fastness (Staining)

1ISO 4-5 [11]

AATCC 5 [11]

Perspiration Fastness

(Staining)
ISO 4-5 [11]
AATCC 2 [11]

Rubbing Fastness (Dry)

1ISO 4 [11]

AATCC 2 [11]

Rubbing Fastness (Wet)

ISO 3 [11]

Alkali Resistance

ISO 4 [11]

AATCC 5 [11]

Acid Resistance

1SO 34 [11]

AATCC 4 [11]

Experimental Protocols
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Objective: To determine the optimal dyeing temperature for C.l. Sulphur Yellow 2 on cotton
fabric.

Materials and Reagents:

C.l. Sulphur Yellow 2 (also known as Sulphur Yellow GC)[1]
» Scoured and bleached 100% cotton fabric

o Sodium sulfide (NazS)

e Sodium carbonate (Na2COs)

e Sodium chloride (NaCl)

e Acetic acid (CHsCOOH)

e Sodium dichromate (NazCr207) or Sodium perborate (NaBOs)
» Non-ionic wetting agent

o Laboratory dyeing machine (e.g., beaker dyer)

» Spectrophotometer for color measurement

o Standard fastness testing equipment

Methodology:

e Dye Stock Solution Preparation:

o Prepare a paste of C.I. Sulphur Yellow 2 with a small amount of water and a non-ionic
wetting agent.

o In a separate container, dissolve the required amount of sodium sulfide (e.g., 1.5 times the
weight of the dye) and sodium carbonate (e.g., 7 g/L) in hot water.[5]

o Add the dye paste to the sodium sulfide/carbonate solution and boil for approximately 5-10
minutes to ensure complete reduction and dissolution of the dye, forming the leuco-dye
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solution.[5]

e Dyeing Procedure:

o Set up a series of dye baths in the laboratory dyeing machine to evaluate different
temperatures (e.g., 60°C, 70°C, 80°C, 90°C, 100°C).

o For each dye bath, use a fixed material-to-liquor ratio (e.g., 1:20).[5]
o Add the prepared dye stock solution to each dye bath.

o Introduce the pre-wetted cotton fabric samples into their respective dye baths at a lower
starting temperature (e.g., 40°C).

o Gradually raise the temperature of each bath to the target dyeing temperature over 20-30
minutes.

o Once the target temperature is reached, add an electrolyte such as sodium chloride (e.qg.,
8 g/L) in portions to aid in dye exhaustion.[5]

o Continue dyeing at the target temperature for a specified time (e.g., 60-90 minutes).[5]

o Post-Dyeing Treatment:

[e]

After dyeing, rinse the fabric samples thoroughly in cold water.

o Oxidation: To convert the soluble leuco form of the dye back to its insoluble form within the
fiber, treat the samples in an oxidizing bath. A common recipe is 1-2 g/L sodium
dichromate with 1-2 mL/L acetic acid at 60-70°C for 20-30 minutes.[5] Alternatively, a more
environmentally friendly option is sodium perborate (0.5-1 g/L) at 40-50°C for 20 minutes.

[5]

o Soaping: Wash the oxidized samples with a non-ionic detergent (e.g., 2 g/L) at a high
temperature (e.g., 90-95°C) for 10-15 minutes to remove any unfixed surface dye.

o Finally, rinse the samples with hot and then cold water and allow them to air dry.

e Evaluation:
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o Color Strength (K/S Value): Measure the color strength of the dyed samples using a
spectrophotometer. A higher K/S value indicates greater dye uptake.

o Fastness Properties: Evaluate the wash, rubbing, and light fastness of the dyed samples
according to standard 1ISO or AATCC methods.

o Analysis: Compare the K/S values and fastness ratings across the different dyeing
temperatures to determine the optimal temperature that provides the best balance of color
yield and fastness properties.

Mandatory Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for optimizing the dyeing temperature of C.I. Sulphur Yellow
2.
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Caption: Chemical pathway of the sulphur dyeing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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